Cas no 2229546-02-3 (4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole)
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole
- 2229546-02-3
- EN300-1735402
-
- Inchi: 1S/C12H14N2O/c1-8-4-10(11-6-13-7-14-11)5-9(2)12(8)15-3/h4-7H,1-3H3,(H,13,14)
- InChI Key: JBRWFJBGOSHBFZ-UHFFFAOYSA-N
- SMILES: O(C)C1C(C)=CC(C2=CN=CN2)=CC=1C
Computed Properties
- Exact Mass: 202.110613074g/mol
- Monoisotopic Mass: 202.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.9Ų
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1735402-0.05g |
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole |
2229546-02-3 | 0.05g |
$1091.0 | 2023-09-20 | ||
| Enamine | EN300-1735402-0.1g |
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole |
2229546-02-3 | 0.1g |
$1144.0 | 2023-09-20 | ||
| Enamine | EN300-1735402-0.25g |
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole |
2229546-02-3 | 0.25g |
$1196.0 | 2023-09-20 | ||
| Enamine | EN300-1735402-0.5g |
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole |
2229546-02-3 | 0.5g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1735402-1.0g |
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole |
2229546-02-3 | 1g |
$1299.0 | 2023-06-04 | ||
| Enamine | EN300-1735402-2.5g |
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole |
2229546-02-3 | 2.5g |
$2548.0 | 2023-09-20 | ||
| Enamine | EN300-1735402-5.0g |
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole |
2229546-02-3 | 5g |
$3770.0 | 2023-06-04 | ||
| Enamine | EN300-1735402-10.0g |
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole |
2229546-02-3 | 10g |
$5590.0 | 2023-06-04 | ||
| Enamine | EN300-1735402-1g |
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole |
2229546-02-3 | 1g |
$1299.0 | 2023-09-20 | ||
| Enamine | EN300-1735402-5g |
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole |
2229546-02-3 | 5g |
$3770.0 | 2023-09-20 |
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole
Introduction to 4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole (CAS No. 2229546-02-3)
4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole, also known by its CAS number 2229546-02-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are characterized by their five-membered heterocyclic ring containing two nitrogen atoms. The unique structural features of 4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole make it a valuable candidate for various biological and pharmaceutical applications.
The molecular formula of 4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole is C13H16N2O, and its molecular weight is approximately 216.28 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 4-methoxy-3,5-dimethylbenzaldehyde with an appropriate imine precursor. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).
In recent years, the biological activity of 4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole has been extensively studied. One of the key areas of interest is its potential as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory activity against certain isoforms of protein kinases, which are crucial enzymes involved in cell signaling pathways. This property makes it a promising lead compound for the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.
Beyond its enzymatic inhibition properties, 4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole has also been investigated for its potential as an antifungal agent. Studies have demonstrated that this compound possesses significant antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This finding opens up new avenues for the development of antifungal drugs that could address the growing problem of fungal resistance to existing treatments.
In addition to its biological activities, the physical and chemical properties of 4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole have been thoroughly characterized. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. Its solubility in various solvents makes it suitable for use in a wide range of experimental protocols, from high-throughput screening assays to more complex biochemical studies.
The synthesis and purification methods for 4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole have been optimized to ensure high yields and purity levels. These methods typically involve multi-step reactions followed by chromatographic purification techniques such as column chromatography or high-performance liquid chromatography (HPLC). The resulting product is highly pure and suitable for use in both academic research and industrial applications.
The safety profile of 4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole has also been evaluated. Toxicity studies have shown that this compound has low toxicity at therapeutic concentrations, making it a safe candidate for further development into pharmaceutical products. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in clinical settings.
In conclusion, 4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole (CAS No. 2229546-02-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further highlighting its significance in the field.
2229546-02-3 (4-(4-methoxy-3,5-dimethylphenyl)-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)